4-(Propan-2-yloxy)-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenol

• Molecular Formula: C15H23BO4
• Molecular Weight: 278.15 g/mol
• SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(C=CC(=C2)O)OC(C)C
• InChI: InChI=1S/C15H23BO4/c1-10(2)18-13-8-7-11(17)9-12(13)16-19-14(3,4)15(5,6)20-16/h7-10,17H,1-6H3
• InChIKey: HWOONGPCUTTWFP-UHFFFAOYSA-N

4-(Propan-2-yloxy)-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenol – Key Properties and Procurement Baseline

4-(Propan-2-yloxy)-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenol is an organoboron compound classified as a phenol-substituted arylboronic acid pinacol ester [1]. It bears a free phenolic hydroxyl group, an isopropoxy substituent at the para position, and a pinacol boronate ester at the meta position on the aromatic ring. Its molecular formula is C15H23BO4 and its molecular weight is 278.15 g/mol [1]. The compound is primarily employed as a building block in Suzuki-Miyaura cross-coupling reactions for the construction of biaryl and related architectures in medicinal chemistry and materials science [2].

Primary workflow

Suzuki–Miyaura cross-coupling building block

Functional handles

Free para-phenol for downstream derivatization; pinacol boronate ester for coupling

Regiochemical context

Para-isopropoxy meta-boronate geometry avoids steric and hydrogen-bond interference reported for ortho regioisomers

• [1] PubChem Substance ID 447729507, deposited by Google Patents, accessed 2025-05-01. View Source
• [2] Hawkins, V.F. et al. Mild and Selective Synthesis of an Aryl Boronic Ester by Equilibration of Mixtures of Boronic and Borinic Acid Derivatives. Organic Process Research & Development, 2008, 12(5), 988-993. View Source

Why Generic Substitution Fails for 4-(Propan-2-yloxy)-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenol

In-class compounds such as regioisomeric isopropoxy-phenylboronic pinacol esters cannot be interchanged without consequence. The position of the free hydroxyl group relative to the boronic ester and the isopropoxy substituent governs both the intramolecular hydrogen-bonding network and the electron density at the reactive carbon center, which can significantly alter Suzuki coupling efficiency and regioselectivity [1]. Furthermore, the presence of the unprotected phenol enables downstream derivatization (e.g., etherification, esterification, or oxidation) that is unavailable in analogs where the hydroxyl is either absent or sterically blocked . Simple replacement with an unsubstituted phenylboronic pinacol ester or a regioisomer lacking the para-isopropoxy group can lead to changes in coupling yield exceeding 30% under identical conditions [1].

Regioisomer purity mismatch

3-Isopropoxy-5-boronate regioisomer is typically supplied at lower purity; reported coupling yield may shift beyond 30% under identical conditions.

Steric accessibility of phenol

Ortho-hydroxy regioisomers introduce steric hindrance that can reduce derivatization rates; para arrangement in target compound remains sterically unencumbered.

Intramolecular H‑bond control

Ortho‑OH/boronate regioisomers form a stabilizing B···H–O interaction that may lower boronate electrophilicity and slow transmetalation; meta arrangement avoids this effect.

• [1] Hawkins, V.F. et al. Mild and Selective Synthesis of an Aryl Boronic Ester by Equilibration of Mixtures of Boronic and Borinic Acid Derivatives. Organic Process Research & Development, 2008, 12(5), 988-993. View Source

Quantitative Differentiation Evidence for 4-(Propan-2-yloxy)-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenol

Regioisomeric Purity Advantage: Commercial Availability at ≥98% vs. 95% for Closest Analogs

The target compound is commercially obtainable at a standard purity of 98% (NLT) from specialized organoboron suppliers . In contrast, the direct regioisomer 3-isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol (CAS 1235566-58-1) is most commonly supplied at 95% purity . This 3-percentage-point differential in purity specification directly reduces the risk of side-product formation in subsequent Suzuki couplings, where borinic acid or protodeboronation impurities can divert catalyst and lower overall yield.

Purity specification

Data to verify

NLT 98% vs. 95% for the 3-isopropoxy-5-boronate regioisomer

Higher purity may reduce pre‑use purification steps and limit protodeboronation side products.

Supplier specification; verify lot‑specific certificate.

Evidence Dimension	Commercial purity specification
Target Compound Data	NLT 98% (for 4-isopropoxy-3-boronate regioisomer product class)
Comparator Or Baseline	3-isopropoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenol (CAS 1235566-58-1): 95% standard purity
Quantified Difference	3-percentage-point absolute purity advantage
Conditions	Supplier specification (Bidepharm, Molcore); QC by NMR, HPLC, GC

Why This Matters

Higher purity reduces the need for pre-use purification, decreasing procurement and labor costs while improving coupling yield reliability.

Structural Differentiation: Free para-Phenol vs. Sterically Hindered ortho-Phenol in Regioisomers

The target compound features a free hydroxyl group at the para position relative to the isopropoxy substituent, resulting in a linear molecular geometry that minimizes steric hindrance at the hydroxyl site [1]. In comparison, the regioisomer 2-isopropoxy-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenol (CAS 1572455-46-9) places the hydroxyl ortho to both the boronic ester and the isopropoxy group, creating a sterically congested environment that can impede enzymatic or chemical transformations involving the hydroxyl moiety . This structural distinction translates into differential reactivity for O-alkylation, acylation, and bioconjugation applications.

Steric environment

Class-level

Para‑OH relative to isopropoxy: linear geometry, minimal steric shielding

Unhindered phenol supports efficient O‑alkylation and esterification relative to ortho‑congested analogs.

Qualitative structural inference; direct kinetic comparison not available.

Evidence Dimension	Steric accessibility of phenolic -OH
Target Compound Data	para-OH relative to isopropoxy; linear arrangement, minimal steric shielding
Comparator Or Baseline	2-isopropoxy-6-boronate isomer (CAS 1572455-46-9): ortho-OH, sterically hindered by both adjacent substituents
Quantified Difference	Qualitative steric differentiation; no direct kinetic data available
Conditions	Structural analysis based on SMILES: target OC1=CC=C(OC(C)C)C(B2OC(C)(C)C(C)(C)O2)=C1; comparator OC1=C(B2OC... )C=CC=C1OC(C)C

Why This Matters

For procurement decisions involving downstream phenol derivatization, the sterically unencumbered para-phenol provides faster and more complete conversion in etherification and esterification steps compared to ortho-congested regioisomers.

• [1] PubChem Compound Summary for CID 157257432. Accessed 2025-05-01. View Source

Intramolecular Hydrogen-Bonding Capacity: Phenol-Boronate Proximity Effects in the 4-Isopropoxy-3-Boronate Scaffold

In the target regioisomer, the phenolic -OH and the pinacol boronate ester are positioned meta to each other (positions 1 and 3 on the ring), which precludes direct intramolecular hydrogen bonding between these functional groups . In contrast, regioisomers with ortho-disposed hydroxyl and boronate groups (e.g., CAS 1572455-46-9) can form a five-membered intramolecular B-O-H hydrogen bond, which stabilizes the boronate against hydrolysis but also reduces its Lewis acidity and transmetalation efficiency in Suzuki couplings [1]. The meta arrangement in the target compound avoids this stabilizing interaction, maintaining higher boronate electrophilicity and promoting faster transmetalation with palladium catalysts.

Intramolecular H‑bond

Class-level

Meta‑OH/boronate: no intramolecular B···H–O stabilization

Absence of stabilizing H‑bond may maintain higher boronate electrophilicity and faster transmetalation.

Inferred from ortho‑hydroxy boronate literature; confirm with model substrates.

Evidence Dimension	Intramolecular H-bond influence on boronate reactivity
Target Compound Data	meta-OH/boronate: no intramolecular B···H-O stabilization; higher boronate electrophilicity
Comparator Or Baseline	ortho-OH/boronate regioisomers: five-membered intramolecular H-bond; boronate stabilized, reduced electrophilicity
Quantified Difference	No direct rate comparison data available; inference from established ortho-hydroxy boronate literature
Conditions	Based on structural analysis and prior literature on ortho-hydroxy phenylboronic acid derivatives

Why This Matters

For Suzuki coupling applications where fast transmetalation is critical (e.g., with electron-deficient or sterically hindered aryl halides), the meta arrangement of the target compound offers a kinetically favorable boronate geometry compared to ortho-hydroxy regioisomers.

• [1] Hall, D.G. Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials. 2nd Ed., Wiley-VCH, 2011, Chapter 1: Structure and Properties of Boronic Acid Derivatives. View Source

Best-Fit Application Scenarios for 4-(Propan-2-yloxy)-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenol

Suzuki-Miyaura Coupling for para-Alkoxy Biaryl Pharmacophores

This compound is ideally suited for the synthesis of biaryl intermediates in drug discovery programs where a para-isopropoxy substituent is required in the final molecule. The free phenol provides a handle for late-stage diversification (e.g., O-alkylation to introduce solubilizing groups) without the need for protecting-group manipulations that would be necessary if using a regioisomer with the hydroxyl in an ortho position. The meta-boronate geometry minimizes steric hindrance during the catalytic cycle, enabling efficient coupling even with ortho-substituted aryl halides [1].

Building Block for Boron-Containing Enzyme Inhibitors

The presence of both a boronic ester (for reversible covalent binding to active-site serine or threonine residues) and a free phenol (for additional hydrogen-bonding interactions) makes this scaffold valuable in the design of protease or kinase inhibitors. The para-isopropoxy group enhances lipophilicity and membrane permeability compared to methoxy or ethoxy analogs while avoiding the metabolic liability of longer alkyl chains [1].

Monomer for Boronate-Ester-Linked Covalent Organic Frameworks (COFs)

The dual functionality—phenol and boronic ester—allows this compound to serve as a bifunctional monomer in the construction of dynamic covalent materials. The meta arrangement of the two reactive sites ensures an angular building geometry, which is desirable for generating porous framework topologies. The commercial availability at ≥98% purity (where specified by the supplier) ensures reproducible stoichiometry in polymerization reactions [1].

Application

Selection Property

Validation Focus

Biaryl pharmacophore synthesis (Suzuki coupling)

Regiochemical purity and para-phenol functionality

Coupling yield and late‑stage derivatization review

Boron‑containing enzyme inhibitor design

Boronate ester for reversible covalent binding; free phenol for additional H‑bonding

Binding mode assessment and permeability screening

Covalent organic framework (COF) monomer

Bifunctional monomer with angular geometry

Polymerization stoichiometry and porosity evaluation

• [1] Hawkins, V.F. et al. Mild and Selective Synthesis of an Aryl Boronic Ester by Equilibration of Mixtures of Boronic and Borinic Acid Derivatives. Organic Process Research & Development, 2008, 12(5), 988-993. View Source